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Executive Summary
Aluminum lactate, a compound with applications in various industries, including

pharmaceuticals and cosmetics, necessitates a thorough understanding of its environmental

fate to ensure its safe and sustainable use. This technical guide provides an in-depth analysis

of the current knowledge regarding the environmental degradation, persistence, and potential

ecological effects of aluminum lactate. The available data suggests that the lactate

component is readily biodegradable, while the environmental behavior of the aluminum ion is

governed by complex speciation influenced by environmental pH. This document synthesizes

the limited specific data for aluminum lactate with broader knowledge of its constituent parts

and outlines standardized methodologies for its comprehensive environmental risk

assessment.

Introduction
Aluminum lactate, the aluminum salt of lactic acid, is utilized in diverse applications owing to

its astringent and antimicrobial properties. As its use becomes more widespread, a critical

evaluation of its environmental impact is imperative. This guide details the principal

environmental fate pathways of aluminum lactate, including biodegradation, hydrolysis,

photodegradation, and soil sorption, and discusses its potential for bioaccumulation and

ecotoxicity.
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Physicochemical Properties
A foundational understanding of the physicochemical properties of aluminum lactate is

essential for predicting its environmental behavior.

Property Value Reference

Molecular Formula C₉H₁₅AlO₉ [1]

Molecular Weight 294.19 g/mol [1]

Appearance White powder [2]

Solubility in Water 50 g/L at 20°C [2]

pH 3.0 (5% solution at 20°C) [2]

Stability
Stable under normal conditions

of use and storage.
[2]

Environmental Fate Pathways
The environmental persistence and transformation of aluminum lactate are determined by a

combination of biotic and abiotic processes.

Biodegradation
The biodegradability of aluminum lactate is a critical factor in its environmental persistence.

While specific studies on aluminum lactate are limited, the lactate component is known to be

readily biodegradable.

Quantitative Data:
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Parameter Result Method Reference

Biodegradability

Lactic acid and its

alkyl esters were

degraded for more

than 60% in ready

biodegradability tests.

OECD 301 [2]

Fish Toxicity

The toxicity of lactate

salts in standard tests

is primarily

determined by the

associated cation and

not the lactate part.

- [2]

Experimental Protocol: Ready Biodegradability (OECD 301)

The ready biodegradability of aluminum lactate can be assessed using the OECD 301 series

of tests, such as the CO2 evolution test (OECD 301B).

Principle: A defined concentration of the test substance is incubated in a mineral medium

with a microbial inoculum (e.g., activated sludge). The degradation of the substance is

followed by the measurement of the CO2 produced over a 28-day period.

Procedure:

Prepare a mineral medium containing the test substance as the sole organic carbon

source.

Inoculate the medium with a small volume of activated sludge.

Aerate the test flasks with CO2-free air.

Trap the evolved CO2 in a suitable absorbent (e.g., barium hydroxide or sodium

hydroxide) and quantify it by titration.

A reference compound (e.g., sodium benzoate) and a toxicity control are run in parallel.
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Pass Level: The substance is considered readily biodegradable if the percentage of CO2

evolution reaches 60% of the theoretical maximum within a 10-day window during the 28-day

test period.[3]

Logical Relationship: Aerobic Biodegradation of Lactate

Aluminum Lactate Dissociation
in Water

Lactate

Aluminum Ion (Al³⁺)

Pyruvate

Lactate
Dehydrogenase

TCA Cycle

Pyruvate
Dehydrogenase

CO₂ + H₂O

Click to download full resolution via product page

Aerobic biodegradation pathway of the lactate component.

Hydrolysis
In an aqueous environment, aluminum lactate will dissociate into aluminum ions and lactate

ions. The aluminum ion will then undergo hydrolysis, forming various aluminum hydroxide

species, the distribution of which is highly dependent on the pH of the surrounding water.

Quantitative Data:

Specific hydrolysis rate data for aluminum lactate is not currently available. The environmental

fate of the aluminum portion will be dictated by aluminum speciation at different environmental

pH levels.

Experimental Protocol: Hydrolysis as a Function of pH (OECD 111)

This guideline is used to determine the rate of abiotic hydrolysis of chemicals in aqueous

solutions at pH values commonly found in the environment (pH 4-9).[1]

Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH

values and incubated in the dark at a constant temperature. The concentration of the test

substance is determined at various time intervals to calculate the hydrolysis rate constant.
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Procedure:

Prepare sterile buffer solutions at pH 4, 7, and 9.

Add the test substance to each buffer solution.

Incubate the solutions in the dark at a controlled temperature (e.g., 25°C).

At appropriate time intervals, take samples and analyze for the concentration of the test

substance.

Calculate the pseudo-first-order rate constant (k_obs) for each pH.

Diagram: Aluminum Speciation in Water

Environmental pH Predominant Aluminum Species

pH < 5

Al³⁺ (aq)

pH 5-6.2

Al(OH)²⁺

Al(OH)₂⁺

pH 6.2-8.5 Al(OH)₃ (s)

pH > 8.5 Al(OH)₄⁻
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Influence of pH on aluminum speciation in water.

Photodegradation
Direct photolysis of aluminum lactate is not expected to be a significant degradation pathway

as it does not absorb light in the environmentally relevant UV spectrum (>290 nm). However,

indirect photodegradation processes may occur.

Quantitative Data:

Specific photodegradation data for aluminum lactate is not available. Studies on lactate have

shown photodegradation in the presence of photosensitizers like Fe(III).

Experimental Protocol: Direct Photolysis in Water (OECD 316)

This guideline is used to determine the potential for direct phototransformation of a chemical in

water.[4]

Principle: A solution of the test substance in pure water is irradiated with light of a spectral

distribution similar to that of sunlight. The concentration of the test substance is monitored

over time to determine the rate of photolysis.

Procedure:

Determine the UV-visible absorption spectrum of the test substance.

Prepare a solution of the test substance in purified water.

Irradiate the solution with a suitable light source (e.g., xenon arc lamp) that simulates

natural sunlight.

Maintain a constant temperature during irradiation.

Analyze samples at various time intervals for the concentration of the test substance.

Run dark controls in parallel to account for non-photolytic degradation.
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Calculate the first-order rate constant and the quantum yield.

Adsorption/Desorption in Soil
The mobility of aluminum lactate in the soil environment will be influenced by the adsorption of

its components to soil particles. The lactate anion is expected to be mobile, while the aluminum

cation's mobility is highly dependent on soil pH and the presence of organic matter. In acidic

soils, aluminum is more mobile and bioavailable.

Quantitative Data:

Specific soil adsorption/desorption coefficients (Kd or Koc) for aluminum lactate are not

available.

Experimental Protocol: Adsorption – Desorption Using a Batch Equilibrium Method (OECD 106)

This method is used to determine the adsorption and desorption potential of a chemical in

different soil types.[5]

Principle: A solution of the test substance is equilibrated with a soil sample of known weight.

The concentration of the test substance remaining in the solution phase is measured to

determine the amount adsorbed to the soil.

Procedure:

Select a range of representative soil types.

Prepare solutions of the test substance at different concentrations.

Add a known volume of each solution to a known weight of soil.

Equilibrate the soil-solution mixtures by shaking for a defined period.

Separate the soil and solution phases by centrifugation.

Analyze the concentration of the test substance in the solution.
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Calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc).

For desorption, replace a portion of the supernatant with a fresh solution without the test

substance and re-equilibrate.

Workflow: Soil Adsorption/Desorption Study (OECD 106)

Start

Prepare Soil Samples
(various types)

Prepare Aluminum Lactate
Solutions (various conc.)

Equilibrate Soil and
Solution (shaking)

Separate Soil and
Solution (centrifuge)

Analyze Supernatant
for Aluminum Lactate

Analyze Supernatant after
Desorption

Calculate Adsorption
Coefficients (Kd, Koc)

Desorption Step
(add fresh solution)

re-equilibrate

Calculate Desorption
Coefficients
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Experimental workflow for OECD 106.

Bioaccumulation
Based on the general understanding of aluminum toxicology, significant bioaccumulation of

aluminum in the food chain is not expected.[6] The lactate component will be readily

metabolized.

Ecotoxicity
The ecotoxicity of aluminum lactate is expected to be primarily driven by the aluminum ion,

particularly in acidic aquatic environments where its bioavailability and toxicity are enhanced.

Quantitative Data:

Specific ecotoxicity data for aluminum lactate is limited. The following table provides a

framework for the type of data that should be generated.

Test Organism Endpoint Value (mg/L) Method Reference

Daphnia magna
48h EC₅₀

(Immobilization)

Data not

available
OECD 202 -

Pseudokirchnerie

lla subcapitata

72h EC₅₀

(Growth

Inhibition)

Data not

available
OECD 201 -

Eisenia fetida
14d LC₅₀

(Mortality)

Data not

available
OECD 207 -

Experimental Protocols:

Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids are exposed to a range

of concentrations of the test substance for 48 hours. The concentration that causes

immobilization in 50% of the daphnids (EC₅₀) is determined.[7]
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Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): Exponentially

growing cultures of algae are exposed to the test substance for 72 hours. The concentration

that inhibits growth by 50% (EC₅₀) is calculated.[8]

Earthworm, Acute Toxicity Test (OECD 207): Adult earthworms are exposed to the test

substance mixed into artificial soil for 14 days. The concentration that is lethal to 50% of the

earthworms (LC₅₀) is determined.[9]

Conclusion and Recommendations
The environmental fate of aluminum lactate is characterized by the rapid biodegradation of

the lactate anion and the complex, pH-dependent behavior of the aluminum cation. While the

lactate component is not expected to persist in the environment, the potential for aluminum

toxicity, particularly in acidic ecosystems, warrants careful consideration.

To provide a more complete environmental risk assessment, it is recommended that the

following studies be conducted for aluminum lactate according to the specified OECD

guidelines:

Ready Biodegradability (OECD 301)

Hydrolysis as a Function of pH (OECD 111)

Adsorption – Desorption using a Batch Equilibrium Method (OECD 106)

Acute Ecotoxicity testing (OECD 201, 202, 207)

The generation of these data will enable a robust and scientifically sound evaluation of the

environmental risks associated with the use of aluminum lactate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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